3-Benzyl-1-methylpiperidin-4-one

• IUPAC Name: 3-benzyl-1-methylpiperidin-4-one
• InChI: InChI=1S/C13H17NO/c1-14-8-7-13(15)12(10-14)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key: JNQDCVKRNDEHPD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=O)C(C1)CC2=CC=CC=C2
• Molecular Formula: C13H17NO
• DSSTOX Substance ID: DTXSID70500249
• Molecular Weight: 203.28 g/mol
• CAS No.: 88673-61-4

Description

3-Benzyl-1-methylpiperidin-4-one is an organic compound with the molecular formula C13H17NO It is a piperidinone derivative, characterized by a benzyl group attached to the nitrogen atom and a methyl group at the third position of the piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Benzyl-1-methylpiperidin-4-one typically involves the reaction of 1-benzylpiperidin-4-one with methylating agents. One common method includes the use of lithium hexamethyldisilazide in tetrahydrofuran at -78°C, followed by the addition of iodomethane. The reaction mixture is then stirred at room temperature and quenched with water. The product is extracted and purified using column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of automated systems for extraction and purification can improve efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Benzyl-1-methylpiperidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products Formed

Oxidation: N-oxides of this compound.

Reduction: 3-Benzyl-1-methylpiperidin-4-ol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-Benzyl-1-methylpiperidin-4-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition.

Medicine: Investigated for its potential therapeutic properties, such as anticancer and antiviral activities.

Industry: Utilized in the production of pharmaceuticals and fine chemicals

Mechanism of Action

The mechanism of action of 3-Benzyl-1-methylpiperidin-4-one involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

1-Benzyl-4-methylpiperidin-3-one: Similar structure but with the methyl group at the fourth position.

1-Benzyl-3-methylpiperidin-4-one hydrochloride: The hydrochloride salt form of the compound.

Uniqueness

3-Benzyl-1-methylpiperidin-4-one is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties compared to its analogs. Its unique structure allows for specific interactions with molecular targets, making it a valuable compound for research and potential therapeutic applications .